Cas no 24434-90-0 (3-(Carboxymethyl)cyclopentane-1,2,4-tricarboxylic acid)

• Product Name: 3-(Carboxymethyl)cyclopentane-1,2,4-tricarboxylic acid
• CAS No: 24434-90-0
• MF: C₁₀H₁₂O₈
• MW: 260.197484016418
• CID: 237862
• PubChem ID: 11858565
• Update Time: 2025-04-19

3-(Carboxymethyl)cyclopentane-1,2,4-tricarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Carboxymethyl)cyclopentane-1,2,4-tricarboxylic acid
• 1,2,4-Cyclopentanetricarboxylic acid, 3-(carboxymethyl)-
• 2,3,5-Tricarboxycyclopentaneacetic acid
• < 2,3,5-Tricarboxy-cyclopentyl> -essigsaeure
• 3-Carboxymethyl-cyclopentan-1,2,4-tricarbonsaeure
• 3-carboxymethyl-cyclopentane-1,2,4-tricarboxylic acid
• AGN-PC-00HM0R
• AK122918
• CTK0I7383
• KB-233503
• SureCN143951
• 1,2,4-Tricarboxy-3-carboxymethylcyclopentane
• 2,3,5-Tricarboxycyclopentylacetic acid
• SCHEMBL143951
• 3-(Carboxymethyl)cyclopentane-1,2,4-tricarboxylicacid
• DTXSID50474474
• 3-(carboxymethyl)cyclopentane-1, 2, 4-tricarboxylic acid
• 2,3,5-Tricarboxycyclopentane-1-acetic acid
• 24434-90-0
• 3-(carboxymethyl)-1,2,4-cyclopentanetricarboxylic acid

• MDL： MFCD23703095
• Inchi： 1S/C10H12O8/c11-6(12)2-3-4(8(13)14)1-5(9(15)16)7(3)10(17)18/h3-5,7H,1-2H2,(H,11,12)(H,13,14)(H,15,16)(H,17,18)
• InChI Key： RHRNYXVSZLSRRP-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)CC(C(=O)O)C1CC(=O)O)=O

Computed Properties

• Exact Mass: 260.05316
• Monoisotopic Mass: 260.05321734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Density: 1.650±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 225 ºC
• Solubility: Dissolution (83 g/l) (25 º C),
• PSA: 149.2